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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for Estriol-d3,
a deuterated analog of the estrogenic metabolite Estriol. This document is intended for
researchers, scientists, and professionals in drug development who require a reliable source of
this stable isotope-labeled internal standard for quantitative analysis.

Introduction to Estriol-d3

Estriol-d3, with the CAS number 79037-36-8, is an isotopically labeled form of Estriol where
three hydrogen atoms have been replaced by deuterium.[1][2][3] This labeling results in a
molecule with a higher molecular weight (approximately 291.40 g/mol ) compared to
endogenous Estriol, while maintaining nearly identical chemical and physical properties.[1][2][3]
Its primary application in a research and drug development setting is as an internal standard for
the accurate quantification of Estriol in biological matrices using mass spectrometry-based
techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[4][5][6] The use of a stable isotope-
labeled internal standard is crucial for correcting for matrix effects and variations in sample
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preparation and instrument response, thereby ensuring the precision and accuracy of the

analytical method.[4][6]

Commercial Suppliers and Availability

A number of reputable chemical suppliers offer Estriol-d3 for research purposes. The

compound is typically supplied as a neat solid and its availability, purity, and offered quantities
can vary between suppliers. It is important to note that Estriol-d3 is intended for research use

only and not for diagnostic or therapeutic applications.[3]

Molecular .
. CAS Molecular . . Available
Supplier Weight ( Purity .
Number Formula Quantities
g/mol )
LGC
79037-36-8 C18H21D303 291.40 >95% (HPLC) 1 mg, 10 mg
Standards
Santa Cruz
) N Contact for
Biotechnolog 79037-36-8 Ci1sH21D30s3 291.40 Not specified )
details
y
_ N Contact for
Invivochem 79037-36-8 C1sH21D303 Not specified =298% )
details
VIVAN Life - Contact for
) 79037-36-8 C18H21D303 291.4 Not specified )
Sciences details
Pharmaffiliate -~ Contact for
79037-36-8 C1sH21D303 291.4 Not specified )
S details
MedchemExp " . " .
Not specified Not specified Not specified Not specified 10 mg

ress

Note: This table is based on publicly available information and may not be exhaustive.

Researchers are advised to contact the suppliers directly for the most current product

specifications, availability, and pricing.
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Experimental Protocol: Quantification of Estriol in
Human Serum using LC-MS/MS with Estriol-d3 as an
Internal Standard

The following is a representative experimental protocol for the quantification of Estriol in human
serum. This protocol is for illustrative purposes and should be optimized for specific laboratory
conditions and instrumentation.

1. Materials and Reagents:

» Estriol standard

e Estriol-d3 (internal standard)

¢ Human serum samples

e Methanol (LC-MS grade)

o Water (LC-MS grade)

o Formic acid

¢ Solid-phase extraction (SPE) cartridges

2. Sample Preparation:

e Thaw human serum samples at room temperature.

» Spike a known amount of Estriol-d3 internal standard solution into each serum sample,
calibration standard, and quality control sample.

» Vortex mix the samples thoroughly.
e Perform a protein precipitation step by adding cold methanol.

o Centrifuge the samples to pellet the precipitated proteins.
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o Transfer the supernatant to a clean tube.

o Perform solid-phase extraction (SPE) to further clean up the sample and concentrate the
analytes.

e Elute the analytes from the SPE cartridge.
o Evaporate the eluate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
3. LC-MS/MS Analysis:
¢ Liquid Chromatography (LC):
o Column: A suitable C18 reversed-phase column.

o Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic
acid.

o Flow Rate: Optimized for the specific column and system.
o Injection Volume: Typically 5-10 pL.
o Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray ionization (ESI) in negative or positive ion mode, depending
on the specific method.

o Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion
transitions for both Estriol and Estriol-d3.

o Data Analysis: Quantify the amount of Estriol in the samples by calculating the peak area
ratio of the analyte to the internal standard and comparing it to a calibration curve.

Logical Relationship in Quantitative Analysis
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The following diagram illustrates the fundamental principle of using a stable isotope-labeled
internal standard like Estriol-d3 in quantitative mass spectrometry.
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Caption: Role of Estriol-d3 in Quantitative Analysis.

Experimental Workflow Diagram

The diagram below outlines the key steps involved in a typical experimental workflow for the
guantification of Estriol using Estriol-d3.
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Caption: LC-MS/MS Quantification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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